Cas no 898782-72-4 (3'-Methyl-2-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3'-Methyl-2-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898782-72-4
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• MDL: MFCD03842802
• CID: 1945505
• PubChem ID: 24725462
• Update Time: 2025-04-21

3'-Methyl-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3'-METHYL-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• [2-[(4-methylpiperazin-1-yl)methyl]phenyl]-(m-tolyl)methanone
• LogP
• (3-methylphenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3'-METHYL-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 3'-methyl-2-(4-methylpiperazinomethyl)benzophenone
• DTXSID20643857
• MFCD03842802
• (3-Methylphenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• AKOS016021177
• 898782-72-4
• 3'-Methyl-2-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842802
• Inchi： 1S/C20H24N2O/c1-16-6-5-8-17(14-16)20(23)19-9-4-3-7-18(19)15-22-12-10-21(2)11-13-22/h3-9,14H,10-13,15H2,1-2H3
• InChI Key： WVUPBNIAFRKWMS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 308.18900
• Monoisotopic Mass: 308.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.84920